2',5'-Dimethyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3'-oxolane]

• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 2',5'-dimethylspiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,3'-oxolane]
• InChI: InChI=1S/C11H17N3O/c1-7-5-11(8(2)15-7)10-9(3-4-14-11)12-6-13-10/h6-8,14H,3-5H2,1-2H3,(H,12,13)
• InChI Key: IYSIYGNIIPOFHA-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2(C(O1)C)C3=C(CCN2)NC=N3

Description

2',5'-Dimethyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3'-oxolane] (CAS: 2004102-03-6) is a spirocyclic compound featuring a fused imidazo[4,5-c]pyridine core linked to a dimethyl-substituted oxolane (tetrahydrofuran) ring. Its molecular formula is C₁₁H₁₇N₃O, with a molecular weight of 207.27 g/mol . The compound’s spiro architecture introduces conformational rigidity, which may influence its pharmacological and physicochemical properties.

Preparation Methods

The synthesis of 2’,5’-Dimethyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3’-oxolane] involves multiple steps. One common synthetic route includes the reaction of imidazole derivatives with appropriate reagents under controlled conditions . Industrial production methods often involve the use of high-purity starting materials and advanced purification techniques to ensure the desired product quality .

Chemical Reactions Analysis

2’,5’-Dimethyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3’-oxolane] undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: This compound can undergo nucleophilic substitution reactions, often using reagents like alkyl halides.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2’,5’-Dimethyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3’-oxolane] has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2’,5’-Dimethyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3’-oxolane] involves its interaction with specific molecular targets and pathways. The compound’s imidazole ring is known to interact with enzymes and receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Key Observations :

• Substituent Position : The position of methyl groups on the oxolane ring (e.g., 2',5' vs. 4',5') significantly alters steric and electronic properties. For instance, 2',5'-dimethyl substitution may hinder rotational freedom compared to 4',5'-dimethyl analogs .
• Spiro Ring Variation : Piperidine-based spiro systems (e.g., 1'-propyl-piperidine) exhibit higher molecular weights and modified basicity due to the nitrogen atom in the piperidine ring .

Table 3: Cytotoxicity Data for Selected Compounds

Compound Type	Cell Line Tested	IC₅₀ (µM)	Key Structural Feature	Reference
Imidazo[4,5-c]pyridine-bromine	A549 (lung cancer)	264.32	Bromine at 6-position
2',5'-Dimethyl-oxolane analog	Not reported	N/A	Methyl-substituted oxolane
Etoposide (control)	A549 (lung cancer)	451.47	N/A

Critical Insights :

• Bromine substitution at the 6-position of imidazo[4,5-c]pyridine enhances cytotoxicity, as seen in complex 4 (IC₅₀ = 264.32 µM) . The target compound lacks this substituent, suggesting lower intrinsic activity.
• Methyl groups on the oxolane ring may improve metabolic stability but could reduce target binding affinity compared to halogenated analogs .

Structure-Activity Relationships (SAR)

• Nitrogen Positioning : The nitrogen arrangement in imidazo[4,5-c]pyridine is critical for DNA intercalation or kinase inhibition. Derivatives with shared nitrogen atoms (e.g., imidazo[1,2-b]pyridines) show broader pharmacological exploration .

Commercial and Research Status

Biological Activity

2',5'-Dimethyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3'-oxolane] is a complex organic compound characterized by its unique spirocyclic structure. This compound has garnered interest due to its potential biological activities, particularly in pharmacological applications. This article reviews the biological activity of this compound based on diverse research findings and case studies.

• Molecular Formula : C15H18N4O
• Molecular Weight : Approximately 286.33 g/mol
• CAS Number : 2009606-59-9

The biological activity of 2',5'-Dimethyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3'-oxolane] is primarily attributed to its interaction with various biological targets such as receptors and enzymes. The spirocyclic configuration enhances its reactivity and allows for modulation of target activities, potentially leading to therapeutic applications in treating neurological disorders and other conditions.

Antitumor Activity

Research indicates that compounds similar to 2',5'-Dimethyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,3'-oxolane] exhibit significant antitumor effects. For instance:

• In vitro studies demonstrated that related compounds can reduce the viability of aggressive cancer cell lines by approximately 55% after treatment with 10 µM concentrations over three days .
• In vivo studies using xenograft models showed that these compounds significantly inhibit tumor growth without notable toxicity .

Neuropharmacological Effects

The compound's structural features suggest potential neuropharmacological effects:

• Similar imidazo[4,5-c]pyridine derivatives have been shown to interact with neurotransmitter receptors, indicating potential applications in treating neurological disorders such as anxiety and depression .
• The ability to modulate receptor activity may lead to the development of novel therapeutic agents targeting central nervous system disorders.

Research Findings

Study	Findings
In vitro Antitumor Study	Compounds reduced cancer cell viability by 55% at 10 µM concentration.
In vivo Xenograft Model	Significant tumor growth inhibition observed with daily administration (20 mg/kg) .
Neuropharmacological Assessment	Potential interaction with neurotransmitter receptors indicating therapeutic applications for CNS disorders .

Case Studies

• Case Study on Antitumor Efficacy :
  • Objective : To evaluate the antitumor efficacy of a related compound in MDA-MB-231 breast cancer cells.
  • Methodology : Cells treated with varying concentrations of the compound were monitored for viability and apoptosis markers.
  • Results : Significant reductions in cell viability were observed alongside increased apoptosis markers.
• Neuropharmacological Investigation :
  • Objective : To assess the impact of the compound on anxiety-like behaviors in rodent models.
  • Methodology : Behavioral tests such as the elevated plus maze were conducted post-treatment.
  • Results : Treated animals displayed reduced anxiety-like behaviors compared to controls.